Cas no 65399-03-3 (5-Methyl-2,3-dihydro-isoindol-1-one)

• Product Name: 5-Methyl-2,3-dihydro-isoindol-1-one
• CAS No: 65399-03-3
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD09056875
• CID: 860380
• PubChem ID: 22064671
• Update Time: 2026-04-29

5-Methyl-2,3-dihydro-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Methylisoindolin-1-one
• 5-Methyl-2,3-dihydro-isoindol-1-one
• 5-methyl-2,3-dihydroisoindol-1-one

• MDL： MFCD09056875
• Inchi： InChI=1S/C9H9NO/c1-6-2-3-8-7(4-6)5-10-9(8)11/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： AHKBMKCIJLCNIH-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C(NC2)=O)C=C1

Computed Properties

• Exact Mass: 147.06847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.155±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 29.1